N-(2-chlorobenzyl)-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[3-[(4-methylphenyl)methylsulfonyl]indol-1-yl]acetamide
• InChI: InChI=1S/C25H23ClN2O3S/c1-18-10-12-19(13-11-18)17-32(30,31)24-15-28(23-9-5-3-7-21(23)24)16-25(29)27-14-20-6-2-4-8-22(20)26/h2-13,15H,14,16-17H2,1H3,(H,27,29)
• InChI Key: BCBONPZZPLWYBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C25H23ClN2O3S
• Molecular Weight: 467.0 g/mol

Description

N-(2-chlorobenzyl)-2-(3-((4-methylbenzyl)sulfonyl)-1H-indol-1-yl)acetamide, also known as Compound X, is a novel small molecule compound with potential applications in scientific research.

Scientific Research Applications

Synthesis and Biological Activity

Several studies have focused on the synthesis of hybrid molecules containing the tryptamine moiety and related compounds, highlighting their antimicrobial activities. For instance, Bektaş et al. (2010) reported the synthesis of new hybrid molecules, which were found to be active against test microorganisms, indicating their potential as antimicrobial agents (Bektaş, Demirbaş, Demirbas, & Karaoglu, 2010). Similarly, Abbasi et al. (2019) investigated the enzyme inhibitory potential of new sulfonamides, finding substantial inhibitory activity against yeast α-glucosidase and weak against acetylcholinesterase, suggesting their use in managing diseases related to enzyme dysfunction (Abbasi, Riaz, Rehman, Siddiqui, Shah, Ashraf, Lodhi, & Khan, 2019).

Antioxidant Properties

The synthesis and evaluation of antioxidant properties of derivatives is another area of interest. Gopi and Dhanaraju (2020) synthesized novel N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives and evaluated their antioxidant activity, revealing that most compounds exhibited considerable activity, indicating their potential as antioxidant agents (Gopi & Dhanaraju, 2020).

Anticancer and Antitumor Agents

Research into the development of anticancer and antitumor agents has also been a significant application. Yılmaz et al. (2015) explored the proapoptotic activity of indapamide derivatives on melanoma cell lines, identifying compounds with promising anticancer activity (Yılmaz, Özbaş Turan, Akbuğa, Tiber, Orun, Supuran, & Küçükgüzel, 2015). Additionally, Marchand et al. (2009) synthesized and studied N-aryl(indol-3-yl)glyoxamides as antitumor agents, finding derivatives with potent cytotoxic activities against various cancer cell lines, further emphasizing the therapeutic potential of such compounds (Marchand, Antoine, Le Baut, Czech, Baasner, & Günther, 2009).